1,3-Octadiene
Overview
Description
1,3-Octadiene is an acyclic olefin.
1, 3-Octadiene belongs to the class of organic compounds known as alkadienes. These are acyclic hydrocarbons that contain exactly two carbon-to-carbon double bonds. 1, 3-Octadiene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 3-Octadiene has been primarily detected in saliva. Within the cell, 1, 3-octadiene is primarily located in the membrane (predicted from logP). 1, 3-Octadiene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 1, 3-octadiene can be found in pulses. This makes 1, 3-octadiene a potential biomarker for the consumption of this food product.
Octadiene appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be mildly toxic by inhalation and ingestion. Used to make other chemicals.
Scientific Research Applications
Nickel-Catalyzed Reactions : 1,3-Octadiene undergoes selective dimerization and alkylarylation in the presence of a nickel catalyst, resulting in the formation of 1,6-octadienes with alkyl and aryl groups. This process is significant for forming carbon-carbon bonds with alkyl fluorides (Iwasaki, Min, Fukuoka, Kuniyasu, & Kambe, 2016).
Conversion to 1-Octene : A process of converting this compound to 1-Octene involves steps like reacting with methanol, hydrogenation, and cracking, indicating its utility in producing industrially significant olefins (Hua, 2003).
Selective Production Processes : The selective production of 1-octene from this compound is crucial for manufacturing linear low-density polyethylene (LLDPE). New processes based on homogeneous catalysts have been developed to meet the rising demand for 1-octene (Van Leeuwen, Clément, & Tschan, 2011).
Hydrogenation Studies : The hydrogenation of this compound has been investigated using Pd catalysts. This research is vital for understanding the kinetics and mass transfer in hydrogenation reactions of polyunsaturated compounds (Serio, Balato, Dimiccoli, Maffucci, Iengo, & Santacesaria, 2001).
Hydrodimerization by Palladium Compounds : The hydrodimerization of 1,3-Butadiene, a compound closely related to this compound, in ionic liquids catalyzed by Palladium compounds, demonstrates the potential of this compound in similar reactions (Dullius, Suarez, Einloft, Souza, Dupont, Fischer, & Cian, 1998).
Polymer Synthesis : this compound is used in polymer synthesis, producing novel stereoregular polymers with various structures. These polymers have applications in materials science and engineering (Boccia, Leone, Boglia, & Ricci, 2013).
Conversion from Ethanol : Ethanol can be converted to 1,3-Butadiene using catalysts, showcasing a potential application for this compound in sustainable chemical production processes (Shylesh, Gokhale, Scown, Kim, Ho, & Bell, 2016).
Safety and Hazards
1,3-Octadiene may react vigorously with strong oxidizing agents . It may react exothermically with reducing agents to release hydrogen gas . In the presence of various catalysts (such as acids) or initiators, it may undergo exothermic addition polymerization reactions . It is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye .
Mechanism of Action
Target of Action
1,3-Octadiene, also known as Octadiene, is a type of diene hydrocarbon with eight carbon atoms It can participate in various chemical reactions, particularly in organic synthesis .
Mode of Action
This compound can undergo a variety of chemical reactions. One notable reaction is the Diels-Alder reaction, a [4 + 2] cycloaddition that results in the formation of a six-membered ring . This reaction is significant in synthetic chemistry and allows for the creation of complex structures from simpler precursors.
Biochemical Pathways
It has been detected as a volatile aromatic compound in certain rice cultivars, contributing to their unique aroma .
Result of Action
The primary result of this compound’s action is the formation of new compounds through reactions such as the Diels-Alder reaction . In the context of organic synthesis, this can lead to the production of a wide variety of complex structures.
Action Environment
This compound is a flammable liquid that should be stored in a closed container and kept away from oxygen, strong oxidizers, and strong acids . Its reactivity and stability can be influenced by environmental factors such as temperature and pressure. Proper safety measures, including the use of appropriate personal protective equipment, should be followed when handling this compound .
Properties
IUPAC Name |
(3E)-octa-1,3-diene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14/c1-3-5-7-8-6-4-2/h3,5,7H,1,4,6,8H2,2H3/b7-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYUSOHYEPOHLV-FNORWQNLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC=CC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC/C=C/C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14 |
Source
|
| Record name | OCTADIENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4102 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301020810 |
Source
|
| Record name | (E)-1,3-Octadiene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301020810 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Octadiene appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be mildly toxic by inhalation and ingestion. Used to make other chemicals., Colorless liquid; [CAMEO] |
Source
|
| Record name | OCTADIENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4102 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Octadiene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/16220 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
63597-41-1, 1002-33-1, 39491-65-1 |
Source
|
| Record name | OCTADIENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4102 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 1,3-Octadiene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001002331 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (E)-1,3-Octadiene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039491651 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octadiene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063597411 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (E)-1,3-Octadiene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301020810 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-Octadiene | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0040966 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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